β-Citraurin
β-Citraurin
(3R)-3-hydroxy-8'-apo-beta-carotenal is an apo carotenoid triterpenoid compound consisting of 8'-apo-beta-carotene having an aldehyde group in the 8'-position and an (R)-hydroxy substituent at the 3-position. It has a role as a plant metabolite. It is an enal and an apo carotenoid triterpenoid.
Brand Name:
Vulcanchem
CAS No.:
650-69-1
VCID:
VC0162417
InChI:
InChI=1S/C30H40O2/c1-23(12-8-9-13-24(2)15-11-17-26(4)22-31)14-10-16-25(3)18-19-29-27(5)20-28(32)21-30(29,6)7/h8-19,22,28,32H,20-21H2,1-7H3/b9-8+,14-10+,15-11+,19-18+,23-12+,24-13+,25-16+,26-17+/t28-/m1/s1
SMILES:
CC1=C(C(CC(C1)O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=O)C)C
Molecular Formula:
C30H40O2
Molecular Weight:
432.6 g/mol
β-Citraurin
CAS No.: 650-69-1
Reference Standards
VCID: VC0162417
Molecular Formula: C30H40O2
Molecular Weight: 432.6 g/mol
CAS No. | 650-69-1 |
---|---|
Product Name | β-Citraurin |
Molecular Formula | C30H40O2 |
Molecular Weight | 432.6 g/mol |
IUPAC Name | (2E,4E,6E,8E,10E,12E,14E,16E)-17-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]-2,6,11,15-tetramethylheptadeca-2,4,6,8,10,12,14,16-octaenal |
Standard InChI | InChI=1S/C30H40O2/c1-23(12-8-9-13-24(2)15-11-17-26(4)22-31)14-10-16-25(3)18-19-29-27(5)20-28(32)21-30(29,6)7/h8-19,22,28,32H,20-21H2,1-7H3/b9-8+,14-10+,15-11+,19-18+,23-12+,24-13+,25-16+,26-17+/t28-/m1/s1 |
Standard InChIKey | AVPAEFHIEZLSLZ-QCPGYTKSSA-N |
Isomeric SMILES | CC1=C(C(C[C@@H](C1)O)(C)C)/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=O)/C)/C |
SMILES | CC1=C(C(CC(C1)O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=O)C)C |
Canonical SMILES | CC1=C(C(CC(C1)O)(C)C)C=CC(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=O)C)C |
Description | (3R)-3-hydroxy-8'-apo-beta-carotenal is an apo carotenoid triterpenoid compound consisting of 8'-apo-beta-carotene having an aldehyde group in the 8'-position and an (R)-hydroxy substituent at the 3-position. It has a role as a plant metabolite. It is an enal and an apo carotenoid triterpenoid. |
Synonyms | (3R)‐3‐Hydroxy‐8’‐apo‐β‐caroten‐8’‐al |
PubChem Compound | 9845703 |
Last Modified | Dec 23 2021 |
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